Cas no 1428359-82-3 (5-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-2-(2-methylphenyl)-4H,5H-pyrazolo1,5-apyrazin-4-one)

• Product Name: 5-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-2-(2-methylphenyl)-4H,5H-pyrazolo1,5-apyrazin-4-one
• CAS No: 1428359-82-3
• MF: C₂₂H₁₇N₃O₄
• MW: 387.388085126877
• CID: 6339190
• PubChem ID: 71802701
• Update Time: 2025-09-23

5-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-2-(2-methylphenyl)-4H,5H-pyrazolo1,5-apyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-2-(2-methylphenyl)-4H,5H-pyrazolo1,5-apyrazin-4-one
• AKOS024554412
• 5-(2-(benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)-2-(o-tolyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• VU0547517-1
• 1428359-82-3
• 5-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-one
• F6411-2576

• Inchi： 1S/C22H17N3O4/c1-14-4-2-3-5-16(14)17-11-18-22(27)24(8-9-25(18)23-17)12-19(26)15-6-7-20-21(10-15)29-13-28-20/h2-11H,12-13H2,1H3
• InChI Key： SRMMCSSQHVRYTP-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CN1C=CN2C(=CC(C3C=CC=CC=3C)=N2)C1=O)=O

Computed Properties

• Exact Mass: 387.12190603g/mol
• Monoisotopic Mass: 387.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.7Ų

Additional information on 5-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-2-(2-methylphenyl)-4H,5H-pyrazolo1,5-apyrazin-4-one

Comprehensive Analysis of 5-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-2-(2-methylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1428359-82-3)

The compound 5-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-2-(2-methylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, identified by its CAS No. 1428359-82-3, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural framework, featuring a pyrazolo[1,5-a]pyrazin-4-one core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The benzodioxole and methylphenyl moieties in this compound contribute to its lipophilicity and binding affinity, which are critical for drug-like properties. These characteristics align with current trends in AI-driven drug design, where computational models predict molecular behavior to accelerate development. This compound's potential applications in neurodegenerative diseases and inflammatory disorders are under active investigation, reflecting broader industry priorities.

From a synthetic chemistry perspective, the preparation of 5-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-2-(2-methylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one involves multi-step organic transformations, including cyclization and cross-coupling reactions. Its CAS No. 1428359-82-3 serves as a unique identifier in chemical databases, facilitating research reproducibility. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for verifying its purity and structural integrity, topics frequently searched by synthetic chemists.

The compound's relevance extends to pharmacokinetic studies, where its metabolic stability and bioavailability are evaluated. With growing interest in personalized medicine, understanding how such molecules interact with cytochrome P450 enzymes is crucial. This ties into popular search queries like "drug metabolism prediction" and "ADME properties of heterocycles," highlighting the intersection of chemistry and bioinformatics.

In conclusion, 5-2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl-2-(2-methylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one represents a compelling case study in modern drug discovery. Its structural complexity and therapeutic potential resonate with contemporary research themes, from fragment-based drug design to targeted therapy optimization. As the scientific community continues to explore its applications, this compound may emerge as a key player in addressing unmet medical needs.